![molecular formula C19H23Cl2N3O4S2 B2373119 2-(2-((4-Chlorophenyl)sulfonyl)acetamido)-6-isopropyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride CAS No. 1329409-27-9](/img/structure/B2373119.png)
2-(2-((4-Chlorophenyl)sulfonyl)acetamido)-6-isopropyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound contains several functional groups including a sulfonyl group, an acetamido group, a tetrahydrothieno[2,3-c]pyridine ring, and a carboxamide group. These groups could potentially contribute to the compound’s reactivity and properties .
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the tetrahydrothieno[2,3-c]pyridine ring suggests that the compound may have a planar structure in this region .Chemical Reactions Analysis
The chemical reactivity of this compound would be influenced by its functional groups. For example, the sulfonyl and acetamido groups are likely to be reactive sites in the molecule .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups. For example, the presence of polar functional groups like sulfonyl and acetamido could impact the compound’s solubility and reactivity .Scientific Research Applications
Synthesis and Chemical Properties
- The chemical compound of interest is closely related to various synthesized derivatives of tetrahydrothieno[2,3-c]pyridine. For instance, Zou Jiang et al. (2010) synthesized a positional isomer of clopidogrel hydrogen sulfate using a method that involved condensation, reduction, and cyclization processes similar to those likely used in synthesizing your compound (Zou Jiang et al., 2010).
- Samala et al. (2014) reported the development of novel tetrahydrothieno[2,3-c]pyridine-3-carboxamide derivatives, highlighting the versatility of this compound's framework in synthesizing a variety of derivatives with potential antimicrobial activities (Samala et al., 2014).
Biological and Pharmacological Research
- Abdel-Raheem et al. (2021) synthesized derivatives of thieno[2,3-b]pyridine, demonstrating insecticidal activity, indicating potential agricultural or pest control applications of related compounds (Abdel-Raheem et al., 2021).
- Chiriapkin et al. (2021) synthesized derivatives of tetrahydrothienopyrimidine, predicting their anti-inflammatory activity, suggesting the relevance of similar compounds in medical research (Chiriapkin et al., 2021).
Future Directions
properties
IUPAC Name |
2-[[2-(4-chlorophenyl)sulfonylacetyl]amino]-6-propan-2-yl-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22ClN3O4S2.ClH/c1-11(2)23-8-7-14-15(9-23)28-19(17(14)18(21)25)22-16(24)10-29(26,27)13-5-3-12(20)4-6-13;/h3-6,11H,7-10H2,1-2H3,(H2,21,25)(H,22,24);1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YUHCZOHHQXRNQO-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N1CCC2=C(C1)SC(=C2C(=O)N)NC(=O)CS(=O)(=O)C3=CC=C(C=C3)Cl.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23Cl2N3O4S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
492.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.